molecular formula C7H4Br2Cl2 B8583857 1-Bromo-3-bromomethyl-2,4-dichloro-benzene

1-Bromo-3-bromomethyl-2,4-dichloro-benzene

Cat. No.: B8583857
M. Wt: 318.82 g/mol
InChI Key: JFTDNAXWZYOWHC-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
  • Click on QUICK INQUIRY to receive a quote from our team of experts.
  • With the quality product at a COMPETITIVE price, you can focus more on your research.

Description

1-Bromo-3-bromomethyl-2,4-dichloro-benzene is a useful research compound. Its molecular formula is C7H4Br2Cl2 and its molecular weight is 318.82 g/mol. The purity is usually 95%.
BenchChem offers high-quality this compound suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about this compound including the price, delivery time, and more detailed information at info@benchchem.com.

Properties

Molecular Formula

C7H4Br2Cl2

Molecular Weight

318.82 g/mol

IUPAC Name

1-bromo-3-(bromomethyl)-2,4-dichlorobenzene

InChI

InChI=1S/C7H4Br2Cl2/c8-3-4-6(10)2-1-5(9)7(4)11/h1-2H,3H2

InChI Key

JFTDNAXWZYOWHC-UHFFFAOYSA-N

Canonical SMILES

C1=CC(=C(C(=C1Cl)CBr)Cl)Br

Origin of Product

United States

Synthesis routes and methods

Procedure details

Treat a mixture of 1-bromo-2,4-dichloro-3-methyl-benzene (76.01 g, 0.316 mol) and N-bromosuccinimide (59.2 g, 0.332 mol) in CCl4 (500 mL) with benzoyl peroxide (0.77 g, 3.18 mmol) and is heat to reflux for 6 hours under N2. Cool the reaction mixture to 0° C. and filter using hexanes to rinse the solids. Extract the filtrate with water and saturated NaHCO3. Dry the organic layer (Na2SO4) and remove the solvent in vacuo to afford 97.89 g (97%) of the titled product. Rf=0.34 (100% hexanes).
Quantity
76.01 g
Type
reactant
Reaction Step One
Quantity
59.2 g
Type
reactant
Reaction Step One
Name
Quantity
500 mL
Type
solvent
Reaction Step One
Quantity
0.77 g
Type
catalyst
Reaction Step One
Yield
97%

Disclaimer and Information on In-Vitro Research Products

Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.